Cas no 934169-37-6 (2-(diphenylamino)phenylboronic acid)

2-(Diphenylamino)phenylboronic acid is a boronic acid derivative featuring a diphenylamino substituent, which enhances its utility in organic synthesis and materials science. The compound serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. Its electron-rich diphenylamino group contributes to improved stability and reactivity, making it valuable in the synthesis of advanced organic electronic materials, such as OLEDs and conductive polymers. The boronic acid moiety ensures compatibility with a wide range of aryl halides, facilitating diverse functionalization. This compound is particularly useful in pharmaceutical and optoelectronic applications due to its robust performance under mild reaction conditions.
2-(diphenylamino)phenylboronic acid structure
934169-37-6 structure
Product Name:2-(diphenylamino)phenylboronic acid
CAS No:934169-37-6
MF:C18H16BNO2
MW:289.136144638062
CID:4671245
Update Time:2025-10-29

2-(diphenylamino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(diphenylamino)phenylboronic acid
    • Inchi: 1S/C18H16BNO2/c21-19(22)17-13-7-8-14-18(17)20(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,21-22H
    • InChI Key: ILYZJLQMAUMQMD-UHFFFAOYSA-N
    • SMILES: B(C1=CC=CC=C1N(C1=CC=CC=C1)C1=CC=CC=C1)(O)O

2-(diphenylamino)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1208602-10g
2-(Diphenylamino)phenylboronic acid
934169-37-6 98%
10g
¥3570.00 2024-04-24

Additional information on 2-(diphenylamino)phenylboronic acid

Introduction to 2-(diphenylamino)phenylboronic acid (CAS No. 934169-37-6)

2-(diphenylamino)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 934169-37-6, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a diphenylamino substituent attached to a phenylboronic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and a potential candidate for various biomedical applications.

The structure of 2-(diphenylamino)phenylboronic acid consists of a boronic acid functional group, which is well-known for its ability to participate in various coordination and catalytic processes. The presence of the diphenylamino group enhances the electron-donating capacity of the molecule, influencing its reactivity and interaction with other biochemical entities. This dual functionality positions the compound as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, boronic acids have been extensively studied due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The boronic acid group in 2-(diphenylamino)phenylboronic acid facilitates such transformations, enabling the construction of biaryl structures that are prevalent in many biologically active compounds. The diphenylamino moiety further modulates the electronic properties of the boronic acid, making it an attractive choice for fine-tuning reaction outcomes.

One of the most promising applications of 2-(diphenylamino)phenylboronic acid lies in its potential use as a ligand or intermediate in pharmaceutical research. Boronic acids are known to exhibit inhibitory effects on certain enzymes and have been explored as inhibitors in drug discovery efforts. For instance, derivatives of boronic acids have shown promise in targeting enzymes involved in inflammatory pathways and metabolic disorders. The specific arrangement of atoms in 2-(diphenylamino)phenylboronic acid may allow for selective interactions with biological targets, making it a valuable tool for developing targeted therapies.

Moreover, the diphenylamino group introduces rigidity to the molecular framework, which can be advantageous in designing molecules with improved pharmacokinetic properties. This structural feature may enhance binding affinity and reduce off-target effects, critical factors in drug development. The compound's ability to form stable complexes with metal ions also opens up possibilities for its use in coordination chemistry and material science applications.

Recent studies have highlighted the role of organoboron compounds in nanotechnology and advanced materials. The unique electronic and steric properties of 2-(diphenylamino)phenylboronic acid make it suitable for applications such as sensor development and organic electronics. For example, boron-containing polymers have been investigated for their potential use in optoelectronic devices due to their tunable optical and electronic properties. The incorporation of 2-(diphenylamino)phenylboronic acid into these materials could lead to novel functionalities and performance enhancements.

The synthesis of 2-(diphenylamino)phenylboronic acid typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular architecture efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical and industrial applications.

In conclusion, 2-(diphenylamino)phenylboronic acid (CAS No. 934169-37-6) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and chemical properties position it as a valuable asset in pharmaceutical research, materials science, and organic synthesis. As ongoing research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is expected to grow further, contributing to advancements in both academic and industrial settings.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd